3-(Benzyloxy)-6-bromopyridin-2-amine

• IUPAC Name: 6-bromo-3-phenylmethoxypyridin-2-amine
• InChI: InChI=1S/C12H11BrN2O/c13-11-7-6-10(12(14)15-11)16-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)
• InChI Key: SBITUVUOQJQMEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(N=C(C=C2)Br)N
• Molecular Formula: C12H11BrN2O
• DSSTOX Substance ID: DTXSID001277527
• Molecular Weight: 279.13 g/mol
• CAS No.: 1257294-53-3

Description

3-(Benzyloxy)-6-bromopyridin-2-amine is an organic compound that belongs to the class of aminopyridines It is characterized by the presence of a benzyloxy group at the third position, a bromine atom at the sixth position, and an amino group at the second position of the pyridine ring

Scientific Research Applications

3-(Benzyloxy)-6-bromopyridin-2-amine has several scientific research applications, including:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules, including heterocyclic compounds.

Biological Studies: It is used in the study of enzyme inhibitors and receptor modulators.

Industrial Applications: It is employed in the development of agrochemicals and specialty chemicals.

Mechanism of Action

Target of Action

It is known to be involved in suzuki–miyaura cross-coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .

Mode of Action

In the context of suzuki–miyaura cross-coupling reactions, it can be inferred that the compound may participate in electronically divergent processes with a metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

Given its potential role in suzuki–miyaura cross-coupling reactions, it may influence pathways related to carbon–carbon bond formation .

Result of Action

Its potential role in suzuki–miyaura cross-coupling reactions suggests it may facilitate the formation of carbon–carbon bonds .

Action Environment

The success of suzuki–miyaura cross-coupling reactions, in which this compound may play a role, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Benzyloxy)-6-bromopyridin-2-amine typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Benzyloxylation: The benzyloxy group can be introduced via a nucleophilic substitution reaction. This involves the reaction of the brominated pyridine with benzyl alcohol in the presence of a base such as sodium hydride (NaH) or potassium carbonate (K2CO3).

Amination: The final step involves the introduction of the amino group at the second position of the pyridine ring. This can be achieved through a nucleophilic aromatic substitution reaction using ammonia or an amine source under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(Benzyloxy)-6-bromopyridin-2-amine undergoes various types of chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form corresponding aldehydes or carboxylic acids using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The nitro group, if present, can be reduced to an amino group using reducing agents like hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: The bromine atom can be substituted with other nucleophiles such as thiols, amines, or alkoxides through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium catalyst

Substitution: Sodium hydride (NaH), potassium carbonate (K2CO3)

Major Products Formed

Oxidation: Aldehydes, carboxylic acids

Reduction: Amines

Substitution: Thiols, amines, alkoxides

Comparison with Similar Compounds

Similar Compounds

3-(Benzyloxy)pyridin-2-amine: Lacks the bromine atom at the sixth position.

6-Bromo-2-aminopyridine: Lacks the benzyloxy group at the third position.

2-Amino-3-bromopyridine: Lacks the benzyloxy group and has a different substitution pattern.

Uniqueness

3-(Benzyloxy)-6-bromopyridin-2-amine is unique due to the presence of both the benzyloxy group and the bromine atom on the pyridine ring. This unique substitution pattern imparts distinct chemical and biological properties, making it valuable for specific applications in medicinal chemistry and organic synthesis.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3-benzyloxy-6-bromo-2-nitropyridine (1.6 g, 5.2 mmol) and iron powder (2.9 g, 51.8 mmol) in acetic acid (25 mL) and IMS (25 mL) was stirred at reflux for 1 hour, then cooled to room temperature and filtered though a pad of celite. The filtrate was concentrated under reduced pressure to give a residue that was partitioned between an aqueous saturated solution of sodium bicarbonate and EtOAc. The organic layer was separated and washed with water and brine, dried over Na2SO4, filtered and concentrated. The residue was purified by flash chromatography (Si—PPC, EtOAc:cyclohexane, gradient 0:100 to 40:60) to give 3-Benzyloxy-6-bromopyridin-2-ylamine as a pale yellow solid (1.0 g, 71%). 1H NMR (400 MHz, CHCl3-d): δ 7.41-7.34 (m, 5 H); 6.82 (d, J=8.1 Hz, 1 H); 6.71 (d, J=8.1 Hz, 1 H); 5.04 (s, 2 H); 4.80 (s, 2 H).